Cas no 24537-25-5 (Benzoyl chloride, 4-(sulfinylamino)-)

Benzoyl chloride, 4-(sulfinylamino)- Properties

Names and Identifiers

• Benzoyl chloride, 4-(sulfinylamino)-
• 4-sulfinylamino-benzoyl chloride
• ASKDNKAURXFDOL-UHFFFAOYSA-N
• InChI=1/C7H4ClNO2S/c8-7(10)5-1-3-6(4-2-5)9-12-11/h1-4
• 24537-25-5
• C7H4ClNO2S
• p-sulfinylaminobenzoyl chloride
• p-Sulfinylaminobenzoylchlorid
• DTXSID60481891
• SCHEMBL5183277
• +Expand

• InChIKey： ASKDNKAURXFDOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4ClNO2S/c8-7(10)5-1-3-6(4-2-5)9-12-11/h1-4H
• SMILES： C1=CC(=CC=C1C(=O)Cl)N=S=O

Computed Properties

• Exact Mass: 200.96522
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.9651272g/mol
• Heavy Atom Count: 12
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 47.5Ų

Experimental Properties

• PSA: 46.5